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Compound of Interest

Compound Name: Uniconazole

Cat. No.: B1683454

Comprehensive Safety and Handling Guide:
Uniconazole

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of Uniconazole in a laboratory setting. Adherence to these guidelines is critical for
ensuring the safety of all personnel and minimizing environmental impact.

Hazard Identification and Classification

Uniconazole is a plant growth regulator.[1] It is classified as harmful if swallowed and may
cause damage to organs.[2][3] It is also recognized as being harmful to aquatic life with long-
lasting effects.[3][4]

Signal Word: Warning[2][5]

Hazard Statements:

e H302: Harmful if swallowed.[2][5]

o H371: May cause damage to organs.[3]

e H412: Harmful to aquatic life with long lasting effects.[3][4]

Toxicological and Physical Properties
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The following table summarizes key quantitative data for Uniconazole.

Property

Value

Source(s)

Acute Oral LD50

1790 mg/kg (rat)

[2]

4300 mg/kg (rat)

[6]

Acute Dermal LD50

> 5000 mg/kg (rat)

[6]

Inhalation LC50

> 5.0 mg/L (rat)

[6]

Soluble in ethanol, DMSO, and

dimethyl formamide (approx.

Solubility ) ) [7]
30 mg/ml). Sparingly soluble in
aqueous buffers.

Crystalline solid; may also be a

Appearance L : [6]7]
white liquid in solution.

Stable for at least 2 years
Stability under ambient storage [6]

conditions.

Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is mandatory to minimize exposure. The level of PPE

may vary based on the procedure being performed.
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Protection Type

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield should be worn,
especially when handling
concentrates or there is a risk

of splashing.

[518le]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, butyl, or
chloroprene rubber) must be
worn. Gloves must be
inspected before use. Wash
and dry hands after removing

gloves.

[31(5]6][10]

Body Protection

A long-sleeved overall or lab
coat is required. For larger
quantities or risk of significant
exposure, wear fire/flame
resistant and impervious
clothing.

[5106][11]

Respiratory Protection

Use in a well-ventilated area. If
exposure limits may be
exceeded or if dust/aerosols
are generated, use an

approved full-face respirator.

[5]16]

Footwear

Closed-toe shoes are required.
For spill response or handling
large quantities, chemical-
resistant footwear or boots

should be worn.

(10911 1]
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Caption: Required PPE for handling Uniconazole.

Operational Plan: Step-by-Step Handling
Procedures

This section details the procedural workflow for safely handling Uniconazole.

A. Preparation and Planning

Review Documentation: Before beginning work, thoroughly review the Safety Data Sheet
(SDS).[7]

Designate Area: Handle Uniconazole in a well-ventilated area, preferably within a chemical
fume hood.[5][6]

Assemble PPE: Don all required personal protective equipment as specified in the table
above.

Prepare Materials: Ensure all necessary equipment (spatulas, containers, solvents, waste
receptacles) is within reach to avoid moving unnecessarily.

B. Handling and Use

e Avoid Dust/Aerosol Formation: When handling the solid form, be careful to avoid creating
dust.[5]

© 2025 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b1683454?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/17852.pdf
https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://www.chemicalbook.com/msds/uniconazole.pdf
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-TIP-Plus.pdf
https://www.chemicalbook.com/msds/uniconazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Solution Preparation: To prepare a stock solution, dissolve the solid Uniconazole in an
appropriate organic solvent like ethanol, DMSO, or dimethyl formamide.[7] For aqueous
solutions, first dissolve in ethanol and then dilute with the aqueous buffer.[7] Do not store
aqueous solutions for more than one day.[7]

o General Hygiene: Do not eat, drink, or smoke in the handling area.[5][6] Wash hands
thoroughly after handling the product, even after wearing gloves.[5][6]

C. Post-Handling and Cleanup
o Decontamination: Clean all equipment and the work surface thoroughly after use.

» Waste Segregation: Segregate all Uniconazole waste (solid, liquid, contaminated
consumables) into designated, properly labeled, and sealed waste containers.[5]

 PPE Removal: Remove PPE carefully to avoid self-contamination. Wash reusable PPE, such
as goggles and face shields, after each use.

» Hand Washing: Wash hands again with soap and water after all work is complete.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/17852.pdf
https://cdn.caymanchem.com/cdn/insert/17852.pdf
https://cdn.caymanchem.com/cdn/insert/17852.pdf
https://www.chemicalbook.com/msds/uniconazole.pdf
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-TIP-Plus.pdf
https://www.chemicalbook.com/msds/uniconazole.pdf
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-TIP-Plus.pdf
https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://www.chemicalbook.com/msds/uniconazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

@ Safety Data Sheet (SDS)
2. Don Appropriate PPE

@ Ventilated @

@taminate Workspace and Equipment

6. Segregate and Dispose of Waste

@d Clean/Dispose of PPE

8. Wash Hands Thoroughly

é

Click to download full resolution via product page

y

y

Y

Caption: Standard workflow for handling Uniconazole.
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Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

A. First Aid Measures

Exposure Route

Action

Source(s)

Ingestion

IF SWALLOWED: Rinse
mouth.[2][5] Do NOT induce
vomiting. Immediately call a
doctor or Poison Control
Center. Never give anything by
mouth to an unconscious

person.

[2](5](6]

Inhalation

IF INHALED: Move the person
into fresh air. If breathing is
difficult, give oxygen. If not
breathing, give artificial
respiration and consult a

doctor immediately.

[5]i8]

Skin Contact

IF ON SKIN: Take off
contaminated clothing
immediately. Wash the affected
area with plenty of soap and
water. Consult a doctor if

irritation develops and persists.

[S]i6lel

Eye Contact

IF IN EYES: Rinse cautiously
with pure water for at least 15
minutes, holding the eyelids
open.[5][6][8] Remove contact
lenses, if present and easy to
do. Continue rinsing. Consult a

doctor.

[S]6lel

B. Accidental Release Measures (Spill Plan)
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Evacuate: Evacuate non-essential personnel from the spill area. Keep people away from and
upwind of the spill.[5]

Ventilate: Ensure adequate ventilation.

Contain Spill: Prevent further leakage or spillage if it is safe to do so.[5] Use an inert, dry
absorbent material such as sand or earth to contain the spill.[6]

Collect Spill: Carefully collect the absorbed material and place it into a suitable, labeled, and
closed container for disposal.[5][6] Use non-sparking tools.[5]

Clean Area: Decontaminate the spill area with soap and water.[12]

Avoid Drains: Do not allow the product to enter drains, sewers, or any water body.[2][6]
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Caption: Emergency response plan for a Uniconazole spill.
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Storage and Disposal Plan

A. Storage

o Store containers tightly closed in a dry, cool, and well-ventilated place.[5]

o Keep out of reach of children and away from food, drink, and animal feed.[6][8]
» Store apart from incompatible materials.[5]

B. Disposal

o Chemical Waste: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with all applicable local, regional, and national laws and
regulations.[2][5] This may involve removal to a licensed chemical destruction plant or
controlled incineration with flue gas scrubbing.[5]

» Contaminated Packaging: Do not reuse empty containers.[12] Triple rinse the container (or
equivalent) promptly after emptying.[6][12] The packaging can then be punctured to make it
unusable for other purposes and disposed of in a sanitary landfill or by controlled
incineration.[5]
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Caption: Disposal workflow for Uniconazole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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